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Introduction

Pediatric Autoimmune Neuropsychiatric Disorders Associated with Streptococcal infections
(PANDAS) are characterized by the abrupt onset of obsessive-compulsive disorder (OCD)
and/or tic disorders following a Group A Streptococcus (GAS) infection. The prevailing
hypothesis for the pathogenesis of PANDAS is molecular mimicry, where antibodies produced
against streptococcal antigens cross-react with host neuronal proteins in the basal ganglia,
leading to a cascade of neuroinflammatory and neurobehavioral sequelae. This guide provides
an in-depth technical overview of the role of antilysin, specifically anti-streptolysin O (ASO)
antibodies, in this process, summarizing key quantitative data, detailing experimental protocols,
and visualizing the implicated signaling pathways.

Quantitative Data on Anti-Streptococcal Antibody
Titers

The presence of elevated anti-streptococcal antibody titers, such as ASO and anti-DNase B, is
a key diagnostic criterion for PANDAS. However, the utility of these markers is a subject of
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ongoing research, with studies showing variable results when comparing PANDAS patients to
control groups. The following tables summarize quantitative data from several key studies.

Table 1: Anti-Streptolysin O (ASO) Titers in PANDAS Patients vs. Controls

Mean ASO Mean ASO
PANDAS Titer Control Titer
Study p-value
Group (n) (lU/mL) * Group (n) (lU/mL) *
SD SD
<0.05
(Elevated
Elevated i
Murphy et al. - titers more
41 (Threshold 68 Not specified ] ]
(2012) likely in
>200)
PANDAS
group)
. 14 (non-
Bernstein et 175.07 = 99.93 + 0.261 (not
15 PANDAS o
al. (2010) 209.54 124.23 significant)
OCD)
Pavone et al. - o
22 > control 22 Not specified Significant
(2004)
Kurlan et al. N o
40 > control 40 Not specified Significant
(2008)
Stagi et al. N o
77 > control 191 Not specified Significant
(2014)
Cox et al. - o
311 > control 16 Not specified Significant
(2019)
Luo et al. N Not
47 = control 19 Not specified o
(2004) significant
Morris-Berry - Not
44 = control 24 Not specified o
et al. (2013) significant

Table 2: Anti-DNase B Titers in PANDAS Patients vs. Controls
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Mean Anti- Mean Anti-
DNase B DNase B
PANDAS ) Control )
Study Titer Titer p-value
Group (n) Group (n)
(lU/mL) * (lU/mL) *
SD SD
. 14 (non-
Bernstein et 446.79 285.77 + 0.359 (not
15 PANDAS o
al. (2010) 511.94 365.75 significant)
OCD)
Pavone et al. -~ o
22 > control 22 Not specified Significant
(2004)
Kurlan et al. N o
40 > control 40 Not specified Significant
(2008)
Murphy et al. - o
41 > control 68 Not specified Significant
(2007)
Stagi et al. N o
77 > control 191 Not specified Significant
(2014)
Cox et al. - o
311 > control 16 Not specified Significant
(2019)
Luo et al. - Not
47 = control 19 Not specified o
(2004) significant
Morris-Berry -~ Not
44 = control 24 Not specified o
et al. (2013) significant

Key Experimental Protocols

The following are detailed methodologies for key experiments that have been instrumental in
elucidating the role of anti-streptococcal antibodies in PANDAS.

Passive Transfer of Streptococcus-Induced Antibodies
in a Mouse Model
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This protocol, adapted from studies by Yaddanapudi et al., demonstrates that serum antibodies
from GAS-immunized mice are sufficient to induce PANDAS-like behavioral abnormalities in
naive mice.[1]

Experimental Workflow:

Donor Mice Preparation Recipient Mice Procedure

. . . . Inject purified 1gG or whole serum ]
Immunize mice with Collect serum containing . . . Conduct behavioral assays
g L —®>{ intravenously or intraperitoneally ) B .
Group A Streptococcus anti-streptococcal antibodies ) . L X (e.g., open field, grooming analysis)
into naive recipient mice

Click to download full resolution via product page
Caption: Workflow for passive antibody transfer experiment.
Methodology:
e Immunization of Donor Mice:

o SJL/J mice are immunized with a commercially available Group A Streptococcus antigen
preparation.

o The immunization schedule typically involves an initial injection followed by booster
injections over several weeks to elicit a robust antibody response.

¢ Serum Collection and Antibody Purification:
o Blood is collected from immunized mice via cardiac puncture.
o Serum is separated by centrifugation.

o For some experiments, total IgG is purified from the serum using protein A/G affinity
chromatography.

e Passive Transfer to Naive Mice:
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o Naive, unimmunized mice are used as recipients.

o Adefined volume of whole serum or purified 1gG from the immunized donors is injected
intravenously or intraperitoneally into the recipient mice.

o Control groups receive serum or IgG from non-immunized mice.

¢ Behavioral Assessment:

o Following the antibody transfer, recipient mice are subjected to a battery of behavioral
tests to assess for PANDAS-like symptoms.

o These tests may include:
» Open-field test: To measure locomotor activity and anxiety-like behaviors.
» Grooming analysis: To quantify repetitive, stereotyped behaviors.
= Marble burying test: To assess obsessive-compulsive-like behaviors.
¢ Immunohistochemical Analysis:
o At the conclusion of behavioral testing, mouse brains are collected.

o Immunohistochemistry is performed on brain sections to detect the presence of human
IgG in the basal ganglia and other relevant brain regions.

Immunofluorescence Staining for Anti-Neuronal
Antibodies in Brain Tissue

This protocol is used to visualize the binding of antibodies from PANDAS patients' serum to
specific neuronal populations in the brain.

Experimental Workflow:
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Prepare thin sections of
mouse or human brain tissue

i

Incubate brain sections with
serum from PANDAS patients
and healthy controls

i

Wash and apply primary antibodies
against specific neuronal markers
(e.g., ChAT for cholinergic neurons)

'

Apply fluorescently-labeled
secondary antibodies that bind to
human IgG and the primary antibodies

i

Visualize and quantify antibody
binding using fluorescence microscopy

Click to download full resolution via product page
Caption: Workflow for immunofluorescence staining.
Methodology:
o Tissue Preparation:

o Mouse or post-mortem human brain tissue is fixed (e.g., with 4% paraformaldehyde) and
sectioned into thin slices (e.g., 40 um) using a cryostat or vibratome.

e Serum Incubation:

o Brain sections are incubated with diluted serum from PANDAS patients or healthy controls.
This allows antibodies in the serum to bind to their target antigens in the brain tissue.

¢ Primary Antibody Staining:
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o After washing to remove unbound serum components, the sections are incubated with
primary antibodies that specifically recognize neuronal markers of interest (e.g., anti-
Choline Acetyltransferase [ChAT] to identify cholinergic interneurons).

e Secondary Antibody Staining:

o The sections are then incubated with a cocktail of fluorescently-labeled secondary
antibodies.

o One secondary antibody is designed to bind to human IgG (the antibodies from the patient
serum), and another is designed to bind to the primary antibody against the neuronal
marker. Each secondary antibody is conjugated to a different colored fluorophore.

e Microscopy and Analysis:

o The stained brain sections are mounted on slides and imaged using a fluorescence or
confocal microscope.

o Co-localization of the fluorescent signals from the anti-human IgG and the anti-neuronal
marker indicates that antibodies from the patient's serum are binding to that specific type
of neuron.

o The intensity of the fluorescent signal can be quantified to compare the level of antibody
binding between PANDAS and control sera.

Calcium/Calmodulin-Dependent Protein Kinase I
(CaMKII) Activation Assay

This in vitro assay measures the ability of antibodies in patient serum to activate CaMKIl, a key
enzyme in neuronal signaling.

Experimental Workflow:

Culture human neuronal Treat cells with serum from Lyse the cells to release Measure CaMKII activity using a
cell line (e.g., SK-N-SH) PANDAS patients or controls intracellular proteins radiolabeled or ELISA-based assay

Click to download full resolution via product page
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Caption: Workflow for CaMKII activation assay.
Methodology:

Cell Culture:

o A human neuronal cell line, such as SK-N-SH neuroblastoma cells, is cultured in
appropriate media.

Serum Treatment:

o The cultured cells are treated with serum from PANDAS patients or healthy controls for a
specified period.

Cell Lysis:

o After incubation, the cells are washed and then lysed to release their intracellular contents,
including CaMKIlI.

CaMKIl Activity Measurement:

o The activity of CaMKII in the cell lysates is measured. This can be done using several
methods, including:

» Radiometric assay: This involves incubating the lysate with a specific peptide substrate
for CaMKIl and radiolabeled ATP. The amount of incorporated radioactivity into the
peptide is proportional to the enzyme's activity.

» ELISA-based assay: This uses antibodies that specifically recognize the phosphorylated
(active) form of CaMKII or its substrates.

Signaling Pathways in PANDAS Pathogenesis

The binding of anti-streptococcal antibodies to neuronal targets in the basal ganglia is believed
to disrupt normal signaling pathways, leading to the neuropsychiatric symptoms of PANDAS.
The dopamine signaling pathway and the activation of CaMKII are central to this process.

Dopamine Receptor Sighaling Disruption
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Anti-streptococcal antibodies have been shown to cross-react with dopamine D1 and D2
receptors (D1R and D2R), which are highly expressed in the basal ganglia.[2] This cross-
reactivity can lead to aberrant receptor activation and downstream signaling.
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Caption: Disruption of dopamine receptor signaling in PANDAS.
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Description of Pathway:

o A Group A Streptococcus infection triggers an immune response, leading to the production of
anti-streptolysin O and other anti-streptococcal antibodies.

e Due to molecular mimicry, these antibodies cross-react with and bind to dopamine D1 and
D2 receptors on neurons in the basal ganglia.

e This antibody binding leads to the aberrant activation of these receptors.

o Receptor activation triggers downstream signaling cascades, a key component of which is
the activation of Calcium/Calmodulin-dependent Protein Kinase Il (CaMKII).

o The dysregulation of these signaling pathways alters neuronal function and gene expression,
ultimately leading to the characteristic neuropsychiatric symptoms of PANDAS, such as OCD
and tics.

Conclusion

The pathogenesis of PANDAS is a complex interplay between a common bacterial infection
and the host's immune response, leading to profound neurological consequences. While the
role of anti-streptolysin O and other anti-streptococcal antibodies is central to the molecular
mimicry hypothesis, further research is needed to fully elucidate the precise mechanisms of
neuronal dysfunction and to develop more targeted and effective therapies. The experimental
models and signaling pathways outlined in this guide provide a framework for continued
investigation into this debilitating disorder.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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